Cas no 807628-69-9 (Benzonitrile,3-formyl-4,6-dimethoxy-2,5-dimethyl-)
807628-69-9 structure
Product Name:Benzonitrile,3-formyl-4,6-dimethoxy-2,5-dimethyl-
CAS No:807628-69-9
MF:C12H13NO3
MW:219.236523389816
CID:715011
PubChem ID:11287440
Update Time:2025-04-19
Benzonitrile,3-formyl-4,6-dimethoxy-2,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile,3-formyl-4,6-dimethoxy-2,5-dimethyl-
- Benzonitrile, 3-formyl-4,6-dimethoxy-2,5-dimethyl- (9CI)
- 807628-69-9
- 3-Formyl-4,6-dimethoxy-2,5-dimethylbenzonitrile
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- Inchi: 1S/C12H13NO3/c1-7-9(5-13)11(15-3)8(2)12(16-4)10(7)6-14/h6H,1-4H3
- InChI Key: XHAWUDHCKWXZMW-UHFFFAOYSA-N
- SMILES: O(C)C1C(C=O)=C(C)C(C#N)=C(C=1C)OC
Computed Properties
- Exact Mass: 219.08954328g/mol
- Monoisotopic Mass: 219.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 59.3Ų
Benzonitrile,3-formyl-4,6-dimethoxy-2,5-dimethyl- Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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